- The metabolism of cinnamic acid by healthy and phenylketonuric adults: a kinetic studyBiomedical Mass Spectrometry, 1984, 11(6), 296-300,
Cas no 91453-04-2 (2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI))

2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI)
- Trans-Cinnamic-Beta 2 3 4 5 6-D6 Acid
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- Inchi: 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/i1D,2D,3D,4D,5D,6D
- InChI Key: WBYWAXJHAXSJNI-MZWXYZOWSA-N
- SMILES: C([2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=CC(=O)O
Computed Properties
- Exact Mass: 154.090089969g/mol
- Monoisotopic Mass: 154.090089969g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Topological Polar Surface Area: 37.3Ų
- Surface Charge: 0
Experimental Properties
- Color/Form: solid
- Melting Point: 132-135 °C(lit.)
- Boiling Point: 300 °C(lit.)
- PSA: 37.30000
- LogP: 1.78440
2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-253728-250mg |
trans-Cinnamic acid-β,2,3,4,5,6-d6, |
91453-04-2 | 250mg |
¥865.00 | 2023-09-05 | ||
1PlusChem | 1P00H1CM-5mg |
TRANS-CINNAMIC-BETA 2 3 4 5 6-D6 ACID |
91453-04-2 | 99% | 5mg |
$78.00 | 2024-04-20 | |
1PlusChem | 1P00H1CM-10mg |
TRANS-CINNAMIC-BETA 2 3 4 5 6-D6 ACID |
91453-04-2 | 99% | 10mg |
$102.00 | 2024-04-20 | |
SHENG KE LU SI SHENG WU JI SHU | sc-253728-250 mg |
trans-Cinnamic acid-β,2,3,4,5,6-d6, |
91453-04-2 | 250MG |
¥865.00 | 2023-07-10 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 513962-250MG |
2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) |
91453-04-2 | 250mg |
¥1260.54 | 2023-12-05 | ||
1PlusChem | 1P00H1CM-25mg |
TRANS-CINNAMIC-BETA 2 3 4 5 6-D6 ACID |
91453-04-2 | 99% | 25mg |
$169.00 | 2024-04-20 | |
Key Organics Ltd | MS-22873-10mg |
Cinnamic acid-d6 |
91453-04-2 | >97% | 10mg |
£131.01 | 2025-02-09 |
2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Production Method
Production Method 1
2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Preparation Products
2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) Related Literature
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Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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3. Water
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C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
Additional information on 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI)
Comprehensive Analysis of 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) (CAS No. 91453-04-2)
In the realm of deuterated organic compounds, 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) (CAS No. 91453-04-2) stands out as a specialized chemical with significant applications in pharmaceuticals, materials science, and analytical chemistry. This deuterated derivative of acrylic acid, featuring a phenyl-d5 group, is increasingly sought after for its unique isotopic properties, which enhance stability and reduce metabolic degradation in drug development. Researchers and industries are focusing on deuterated compounds due to their potential to improve drug efficacy and prolong half-life, a trend aligned with the growing demand for precision medicine.
The compound's CAS No. 91453-04-2 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Its systematic name, 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI), reflects its structural nuances, including the deuterium substitution at the 3-position and the fully deuterated phenyl ring. Such details are vital for scientists working on isotope labeling or NMR spectroscopy, where signal clarity and molecular tracking are paramount. Recent advancements in deuterium chemistry have spurred interest in this compound, particularly for optimizing pharmacokinetics in therapeutic agents.
From an industrial perspective, 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) is pivotal in synthesizing high-performance polymers and coatings. Its deuterated structure imparts enhanced thermal and chemical resistance, making it valuable for applications in electronic materials and renewable energy technologies. As sustainability becomes a global priority, the role of deuterated monomers in reducing material waste and improving energy efficiency is gaining traction. This aligns with searches for "green chemistry solutions" and "deuterated monomers for advanced materials," highlighting its relevance in contemporary research.
Analytical chemists leverage this compound for mass spectrometry and isotopic tracing, where its predictable fragmentation patterns and low background interference are advantageous. The rise of AI-driven drug discovery has further amplified demand for well-characterized deuterated standards like CAS No. 91453-04-2, as machine learning models require precise data inputs. Frequently searched terms such as "deuterated acrylic acid derivatives" and "applications of phenyl-d5 compounds" underscore its interdisciplinary importance.
Quality control and synthesis protocols for 2-Propenoic-3-d acid,3-(phenyl-d5)- (9CI) are rigorously documented to meet the standards of Good Manufacturing Practice (GMP). Its handling requires expertise in deuterium-enriched synthesis, a niche yet expanding field. As the pharmaceutical industry explores "deuterated drugs FDA approval" and "isotope effects in medicinal chemistry," this compound's profile continues to rise. Future research may explore its utility in proteomics and bioconjugation, areas where deuterium's minimal steric impact offers distinct advantages.
In summary, CAS No. 91453-04-2 represents a convergence of innovation in chemistry and applied sciences. Its versatility across drug development, advanced materials, and analytical methodologies positions it as a cornerstone in modern scientific endeavors. By addressing trending queries like "benefits of deuterium in pharmaceuticals" and "sustainable deuterated chemicals," this overview bridges technical depth with real-world relevance, catering to both academic and industrial audiences.
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